Cas no 126179-78-0 (Methyl 3-(4-Pyridinyl)Benzoate)

• Product Name: Methyl 3-(4-Pyridinyl)Benzoate
• CAS No: 126179-78-0
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 1219072
• PubChem ID: 5152687
• Update Time: 2025-04-20

Methyl 3-(4-Pyridinyl)Benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(4-pyridinyl)-, methyl ester
• methyl 3-pyridin-4-ylbenzoate
• methyl3-(pyridin-4-yl)benzoate
• Methyl 3-(4-Pyridinyl)Benzoate(WX618344)
• AKOS004117391
• methyl 3-(4-pyridinyl)benzoate
• Methyl 3-(pyridin-4-yl)benzoate
• Methyl 3-(4-pyridyl)benzoate
• MFCD06801939
• DS-017513
• SCHEMBL3413155
• 126179-78-0
• OURDGCXMAZZEBC-UHFFFAOYSA-N
• 3-pyridin-4-yl-benzoic acid methyl ester
• W10277
• DTXSID50408911
• JV3
• Methyl 3-(4-Pyridinyl)Benzoate

• MDL： MFCD06801939
• Inchi： 1S/C13H11NO2/c1-16-13(15)12-4-2-3-11(9-12)10-5-7-14-8-6-10/h2-9H,1H3
• InChI Key： OURDGCXMAZZEBC-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(=C1)C1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 213.07903
• Monoisotopic Mass: 213.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines